molecular formula C22H15N5O3S B2531891 5-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)isoxazole-3-carboxamide CAS No. 1797557-78-8

5-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)isoxazole-3-carboxamide

Cat. No. B2531891
CAS RN: 1797557-78-8
M. Wt: 429.45
InChI Key: SDPQGTRVRWTZPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H15N5O3S and its molecular weight is 429.45. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activities

  • A study highlighted the synthesis of heteroaryl pyrazole derivatives, including compounds with furan-2-yl moieties, which were tested for antimicrobial activity against a range of bacteria and fungi, showing that the activity depended on the Schiff base moiety. The study also evaluated the cytotoxicity of these compounds, indicating the absence of cytotoxic activity (Hamed et al., 2020).
  • Another research focused on the synthesis of pyridine and thioamide derivatives from 3-(furan-2-yl)-1-(p-tolyl)prop-2-en-1-one, leading to compounds showing significant antimicrobial activities. Moreover, certain derivatives exhibited high cytotoxicity against the MCF-7 breast cancer cell line, suggesting their potential as anticancer agents (Zaki et al., 2018).

Antiprotozoal Activities

  • Research into the synthesis of dicationic 3,5-diphenylisoxazoles, analogous to furamidine but with an isoxazole ring, showed these compounds displayed strong antiprotozoal activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum. Some compounds showed higher cytotoxic indices than furamidine, highlighting their potential for treating protozoal infections (Patrick et al., 2007).

Antiviral Activities

  • A study on the synthesis of heterocyclic compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone showed significant anti-avian influenza virus (H5N1) activity, providing a promising avenue for the development of new antiviral drugs (Flefel et al., 2012).

Synthesis and Reactivity Studies

  • The synthesis and electrophilic substitution reactions of 2-(fur-2-yl)thiazolo[4,5-f]quinoline were explored, demonstrating the compound's potential in the formation of various derivatives through reactions like nitration, bromination, formylation, and acylation (Aleksandrov et al., 2019).

properties

IUPAC Name

5-(furan-2-yl)-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H15N5O3S/c28-21(17-11-20(30-27-17)19-4-2-10-29-19)24-15-7-5-14(6-8-15)18-13-31-22(26-18)25-16-3-1-9-23-12-16/h1-13H,(H,24,28)(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDPQGTRVRWTZPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)NC2=NC(=CS2)C3=CC=C(C=C3)NC(=O)C4=NOC(=C4)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H15N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.